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Compound of Interest

Compound Name: Acryloyl-PEG4-OH

Cat. No.: B3120244

For researchers, scientists, and professionals in the field of drug development, the strategic
selection of linker molecules is paramount to the success of novel therapeutics. Among the
diverse array of available options, Acryloyl-PEG4-OH has emerged as a versatile and highly
valuable hydrophilic spacer. Its unique combination of a reactive acryloyl group, a flexible tetra-
polyethylene glycol (PEG4) chain, and a terminal hydroxyl group provides a powerful tool for
the synthesis of advanced bioconjugates, including antibody-drug conjugates (ADCSs),
PROteolysis TArgeting Chimeras (PROTACS), and hydrogels. This technical guide delves into
the core properties, applications, and experimental considerations of Acryloyl-PEG4-OH.

Core Properties and Specifications

Acryloyl-PEG4-OH is a well-defined, monodisperse PEG linker that offers significant
advantages in bioconjugation and drug delivery. The presence of the hydrophilic PEG4 chain
enhances the aqueous solubility of conjugated molecules, a critical attribute for improving the
pharmacokinetic and pharmacodynamic profiles of therapeutic agents.[1][2] This often
translates to increased stability, longer circulation times, and reduced immunogenicity of the
final product.[1]

Physicochemical Characteristics

A clear understanding of the physicochemical properties of Acryloyl-PEG4-OH is essential for
its effective implementation in experimental design.
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Property Value Reference
Chemical Formula C11H2205 [3]
Molecular Weight 234.29 g/mol [3]

CAS Number 26150-06-1 [31[4]
Appearance Colorless to light yellow oil

Soluble in water, DMSO, DMF,

Solubility
and most organic solvents

Purity Typically >95%

Note: Specific values for appearance, solubility, and purity may vary by supplier. It is
recommended to consult the certificate of analysis for precise data.

Key Applications in Research and Drug
Development

The unique trifunctional nature of Acryloyl-PEG4-OH underpins its broad utility in various
biomedical applications.

 PROTAC Synthesis: Acryloyl-PEG4-OH serves as a flexible linker to connect a target
protein binder and an E3 ligase ligand in the synthesis of PROTACSs.[4] The hydrophilic
PEG4 spacer helps to improve the solubility and cell permeability of the resulting PROTAC

molecule.

e Antibody-Drug Conjugates (ADCs): The acryloyl group can react with thiol groups on
antibodies, while the hydroxyl group can be further functionalized to attach a cytotoxic
payload. The PEG4 spacer enhances the solubility and stability of the ADC.[1]

e Hydrogel Formation: The acryloyl group can participate in polymerization reactions to form
crosslinked hydrogel networks.[5][6] These hydrogels can be used for controlled drug
release, cell culture, and tissue engineering applications.
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o Surface Modification: The molecule can be used to modify surfaces to impart hydrophilicity
and reduce non-specific protein adsorption, a crucial aspect in the development of
biocompatible materials and diagnostic devices.[7]

Experimental Protocols and Methodologies

Detailed experimental protocols are critical for the successful application of Acryloyl-PEG4-
OH. The following sections provide generalized methodologies for common applications.

Synthesis of a PROTAC using Acryloyl-PEG4-OH as a
Linker

This protocol outlines a general workflow for synthesizing a PROTAC where Acryloyl-PEG4-
OH links a target protein binder (TPB) and an E3 ligase binder (E3LB).

Materials:

Acryloyl-PEG4-OH

Target Protein Binder (TPB) with a reactive amine or thiol group

E3 Ligase Binder (E3LB) with a reactive functional group (e.g., carboxylic acid)

Coupling agents (e.g., HATU, DCC)

Michael addition catalyst (e.g., DIPEA)

Anhydrous solvents (e.g., DMF, DMSO)

Purification supplies (e.g., HPLC, silica gel)
Procedure:
o Functionalization of the Hydroxyl Group:

o Dissolve Acryloyl-PEG4-OH in an anhydrous solvent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.mdpi.com/2073-4360/15/1/184
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/product/b3120244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o React the terminal hydroxyl group with a suitable reagent to introduce a functional group
compatible with the E3LB. For example, esterification with a dicarboxylic acid to introduce
a terminal carboxylic acid.

o Purify the resulting Acryloyl-PEG4-linker derivative.

o Conjugation to the E3 Ligase Binder:
o Activate the carboxylic acid of the modified linker using a coupling agent.
o React the activated linker with the amine group of the E3LB.
o Purify the Acryloyl-PEG4-E3LB conjugate.

e Michael Addition to the Target Protein Binder:

o Dissolve the Acryloyl-PEG4-E3LB conjugate and the TPB (containing a thiol or amine) in a
suitable solvent.

o Add a catalytic amount of a non-nucleophilic base (e.g., DIPEA) to facilitate the Michael
addition reaction between the acryloyl group and the TPB.

o Monitor the reaction by LC-MS.

o Upon completion, purify the final PROTAC molecule using HPLC.

Formation of a PEG-based Hydrogel

This protocol describes the photopolymerization of Acryloyl-PEG4-OH to form a hydrogel.

Materials:

Acryloyl-PEG4-OH

Photoinitiator (e.g., Irgacure 2959)

Crosslinking agent (optional, e.g., N,N-methylenebis(acrylamide))

Phosphate-buffered saline (PBS)
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e UV light source

Procedure:

o Preparation of the Pre-polymer Solution:
o Dissolve Acryloyl-PEG4-OH and the photoinitiator in PBS to the desired concentrations.
o If a more robust hydrogel is required, add a crosslinking agent.

e Polymerization:
o Pipette the pre-polymer solution into a mold of the desired shape.

o Expose the solution to UV light for a specified time to initiate polymerization. The duration
and intensity of UV exposure will influence the final properties of the hydrogel.

e Washing and Swelling:
o Carefully remove the hydrogel from the mold.

o Wash the hydrogel extensively with PBS to remove any unreacted monomers and
photoinitiator.

o Allow the hydrogel to swell to equilibrium in PBS before use.

Visualizing Core Concepts

Diagrams are invaluable for understanding the structure and function of Acryloyl-PEG4-OH in
various contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.bldpharm.com/products/26150-06-1.html
https://dcchemicals.com/coa/COA_DC44038.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5456593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5456593/
https://www.researchgate.net/publication/262747796_Synthesis_of_4-Acryloylmorpholine-_based_Hydrogels_and_Investigation_of_their_Drug_Release_Behaviors
https://www.mdpi.com/2073-4360/15/1/184
https://www.benchchem.com/product/b3120244#understanding-the-hydrophilic-spacer-of-acryloyl-peg4-oh
https://www.benchchem.com/product/b3120244#understanding-the-hydrophilic-spacer-of-acryloyl-peg4-oh
https://www.benchchem.com/product/b3120244#understanding-the-hydrophilic-spacer-of-acryloyl-peg4-oh
https://www.benchchem.com/product/b3120244#understanding-the-hydrophilic-spacer-of-acryloyl-peg4-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3120244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

